Cas no 1021032-15-4 (3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021032-15-4
• MF: C₂₃H₂₄ClN₃O₃
• MW: 425.907964706421
• CID: 6103912
• PubChem ID: 42109489
• Update Time: 2025-07-13

3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• F5047-0277
• 3-(4-chlorobenzyl)-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• AKOS024493466
• 1021032-15-4

• Inchi： 1S/C23H24ClN3O3/c24-19-9-6-18(7-10-19)16-27-21(29)23(25-22(27)30)12-14-26(15-13-23)20(28)11-8-17-4-2-1-3-5-17/h1-7,9-10H,8,11-16H2,(H,25,30)
• InChI Key： WGMUMJLEHMRUPG-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)CCC3=CC=CC=C3)CC2)C(=O)N(CC2=CC=C(Cl)C=C2)C1=O

Computed Properties

• Exact Mass: 425.1506193g/mol
• Monoisotopic Mass: 425.1506193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 648
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 69.7Ų

Additional information on 3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione: A Comprehensive Overview

3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is a complex organic compound with the CAS number 1021032-15-4. This compound belongs to the class of spiro compounds, which are characterized by two rings sharing only one atom. The structure of this molecule is intriguing due to its spiro configuration and the presence of multiple functional groups, including a triazole ring, ketones, and aromatic substituents. These features make it a subject of interest in various fields of chemistry and pharmacology.

The synthesis of 1021032-15-4 involves a series of carefully designed reactions that highlight the importance of stereochemistry and regioselectivity in organic synthesis. Recent studies have focused on optimizing the synthesis pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the efficiency of synthesis but also pave the way for large-scale production, which is crucial for its potential applications in drug development.

One of the most significant aspects of 3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is its pharmacological profile. Preclinical studies have demonstrated its potential as a modulator of key biological targets involved in various disease states. For example, recent research has shown that this compound exhibits selective inhibition against certain kinases, making it a promising candidate for anti-cancer therapies. Additionally, its ability to cross the blood-brain barrier suggests potential applications in neurodegenerative diseases.

The structural complexity of 1021032-15-4 also makes it an attractive molecule for studying drug delivery systems. Scientists have investigated its compatibility with lipid nanoparticles and polymeric micelles, which are widely used for targeted drug delivery. These studies have revealed that the compound can be effectively encapsulated without compromising its stability or bioactivity. This property is particularly valuable in developing formulations with improved pharmacokinetics and reduced systemic toxicity.

Another area of active research revolves around the environmental impact and degradation pathways of 3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione. As concerns about pharmaceutical residues in the environment grow, understanding how this compound behaves in natural ecosystems is becoming increasingly important. Recent studies have employed advanced analytical techniques to assess its biodegradation rates under various environmental conditions. The findings suggest that while the compound is relatively stable under standard conditions, specific microbial communities can facilitate its breakdown into less harmful byproducts.

In terms of regulatory considerations, CAS No 1021032-15-4 has undergone preliminary safety assessments to evaluate its toxicity profile. These assessments have been conducted in accordance with international guidelines to ensure compliance with regulatory standards. The results indicate that at therapeutic doses, the compound demonstrates acceptable safety margins; however, further long-term studies are required to fully understand its chronic effects.

Looking ahead, the future of 3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione lies in its potential to address unmet medical needs across multiple therapeutic areas. Collaborative efforts between academia and industry are expected to accelerate its progression from preclinical studies to clinical trials. Moreover, advancements in artificial intelligence and machine learning are being leveraged to predict its efficacy and optimize dosing regimens based on patient-specific data.

In conclusion, CAS No 1021032-15-4, or 3-[(4-chlorophenyl)methyl]-8-(3-phenylpropanoyl)-1,3,8-triazaspiro[4.5]decane-2,dione, represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure and versatile properties continue to attract attention from researchers worldwide as they strive to unlock its full therapeutic potential while ensuring environmental and regulatory compliance.